
1-(1H-imidazol-1-yl)-2-butanol
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Overview
Description
1-(1H-imidazol-1-yl)-2-butanol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications
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Antimicrobial Activity
Research has demonstrated that imidazole derivatives, including 1-(1H-imidazol-1-yl)-2-butanol, exhibit notable antimicrobial properties. In one study, the compound was tested against a variety of microorganisms, showing effectiveness comparable to established antibiotics. The study highlighted its potential as a lead compound for developing new antimicrobial agents . -
Anticancer Properties
The compound has been evaluated for its anticancer activity. A series of imidazole derivatives were synthesized and tested for their ability to inhibit cancer cell proliferation. Results indicated that certain derivatives possess significant cytotoxic effects against various cancer cell lines, suggesting that this compound could be further explored as a potential anticancer drug . -
Antitubercular Activity
Recent studies have also focused on the antitubercular properties of imidazole derivatives. This compound was part of a broader investigation into compounds that inhibit Mycobacterium tuberculosis. The results showed promising activity, warranting further research into its mechanism of action and efficacy .
Catalytic Applications
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Ionic Liquids and Catalysis
This compound can be converted into ionic liquids, which are valuable as environmentally friendly solvents and catalysts in chemical reactions. Studies have reported the synthesis of novel ionic liquids derived from this compound, demonstrating their utility in catalyzing reactions such as polymerization and transesterification . -
Metal-Free Catalysis
The compound has also been investigated as a metal-free catalyst in various organic transformations. Its ability to facilitate reactions without the need for toxic metals makes it an attractive alternative in green chemistry .
Material Science Applications
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Synthesis of Functional Materials
This compound serves as a precursor for synthesizing functional materials such as polymers and coatings. Its unique properties allow for the development of materials with enhanced mechanical and thermal stability, which are crucial for various industrial applications . -
Biocompatible Polymers
Research indicates that polymers derived from imidazole compounds exhibit biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds .
Case Study 1: Antimicrobial Efficacy
A study conducted on the antimicrobial properties of various imidazole derivatives included this compound. The compound was tested against Gram-positive and Gram-negative bacteria, with results indicating significant inhibition zones comparable to standard antibiotics.
Case Study 2: Anticancer Activity
In vitro testing of synthesized imidazole derivatives showed that this compound exhibited cytotoxicity against several cancer cell lines, leading researchers to propose it as a candidate for further development into anticancer therapeutics.
Properties
Molecular Formula |
C7H12N2O |
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Molecular Weight |
140.18 g/mol |
IUPAC Name |
1-imidazol-1-ylbutan-2-ol |
InChI |
InChI=1S/C7H12N2O/c1-2-7(10)5-9-4-3-8-6-9/h3-4,6-7,10H,2,5H2,1H3 |
InChI Key |
GSSWPMYSEDCKMF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CN1C=CN=C1)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.